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Compound of Interest

Compound Name: Diallylmelamine

Cat. No.: B146501

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N,N-diallylmelamine
as a key component in synergistic flame retardant systems for textiles. The information
presented is intended to guide researchers in the development and evaluation of durable and
effective flame retardant treatments for cellulosic fabrics such as cotton.

Introduction

Diallylmelamine (2-N,2-N-bis(prop-2-enyl)-1,3,5-triazine-2,4,6-triamine) is a derivative of
melamine, a nitrogen-rich heterocyclic compound.[1] The presence of two reactive allyl
functional groups allows it to be used as a crosslinking agent or as a monomer in
polymerization reactions.[1] In the context of flame retardant textiles, diallylmelamine serves
as an effective nitrogen-containing synergist when combined with phosphorus-based
compounds. This phosphorus-nitrogen (P-N) synergism significantly enhances the flame
retardant properties of cellulosic materials like cotton through a combination of condensed-
phase and gas-phase mechanisms.[2][3]

The triazine ring in diallylmelamine contributes to thermal stability.[1] Upon heating, it
decomposes to release large volumes of inert nitrogen gas, which dilutes flammable gases and
oxygen in the gas phase, thus inhibiting combustion. In the condensed phase, it promotes the
formation of a stable, insulating char layer, which acts as a barrier to heat and mass transfer.[2]
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Data Presentation

The following table summarizes typical performance data for cotton fabric treated with a

phosphorus-nitrogen synergistic flame retardant system, representative of a diallylmelamine-

based formulation, compared to untreated cotton.

Cotton Treated with
Parameter Untreated Cotton ]
P-N Synergist

Test Method

Limiting Oxygen Index

~18%][4][5] 27% - 42%[4][5][6]1[7] ASTM D2863

(Lol

] Fails (burns Passes (self-

Vertical Flame Test o uL94
completely) extinguishes)
N/A (complete

Char Length ) 6 cm - 11 cm[4][6] uL94
consumption)

Add-on (%) 0% 15% - 25% Gravimetric

Experimental Protocols
Synthesis of N,N-Diallylmelamine

A plausible synthetic route for N,N-diallylmelamine involves the reaction of cyanuric chloride

with diallylamine. This method allows for the stepwise substitution of the chlorine atoms on the

triazine ring.[1][8]

Materials:

Cyanuric chloride

Diallylamine

N,N-Diisopropylethylamine (DIPEA) or other suitable base

Tetrahydrofuran (THF) or other suitable solvent

Sodium bicarbonate solution
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Brine
Anhydrous magnesium sulfate
Rotary evaporator

Standard glassware for organic synthesis

Procedure:

Dissolve cyanuric chloride (1 equivalent) in THF in a round-bottom flask under an inert
atmosphere (e.g., nitrogen).

Cool the solution to 0°C in an ice bath.

In a separate flask, prepare a solution of diallylamine (2 equivalents) and DIPEA (2.2
equivalents) in THF.

Add the diallylamine solution dropwise to the cyanuric chloride solution while maintaining the
temperature at 0°C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).
Upon completion, quench the reaction by adding water.
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to obtain the crude product.

Purify the crude product by column chromatography or recrystallization to yield N,N-
diallylmelamine.
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Application of Diallylmelamine-Phosphate Flame
Retardant Finish to Cotton Fabric

This protocol describes a typical pad-dry-cure method for applying a synergistic
diallylmelamine and diammonium phosphate (DAP) flame retardant finish to cotton fabric.[9]
[10][11]

Materials:

N,N-Diallylmelamine

e Diammonium phosphate (DAP)

e Deionized water

» Wetting agent (non-ionic)

e Padding machine

e Drying oven

e Curing oven

o Desiccator

Analytical balance
Procedure:

o Fabric Preparation: Scour and bleach the cotton fabric to ensure it is clean, absorbent, and
free of any impurities. The fabric should be neutral or slightly acidic.[10]

 Finishing Bath Preparation:

o Prepare an aqueous solution of diammonium phosphate. A typical concentration ranges
from 10% to 20% (w/v).
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o Disperse the N,N-diallylmelamine in the DAP solution. The molar ratio of phosphorus to
nitrogen is a critical parameter for synergism and should be optimized. A common starting
point is a P:N ratio of 1:2 to 1:4.

o Add a small amount of a non-ionic wetting agent (e.g., 0.1%) to ensure uniform wetting of
the fabric.

o Stir the solution until all components are fully dissolved or uniformly dispersed.
o Padding:

o Immerse the cotton fabric in the finishing bath and pass it through the nip rollers of a
padding machine.

o Adjust the pressure of the rollers to achieve a wet pick-up of 70-80%.
e Drying: Dry the treated fabric in an oven at 80-100°C for 3-5 minutes.

e Curing: Cure the dried fabric in a curing oven at 150-170°C for 2-5 minutes. This step
facilitates the crosslinking of the diallylmelamine and its reaction with the cellulose and the
phosphate.

o Post-treatment: After curing, rinse the fabric thoroughly with water to remove any unreacted
chemicals and then dry.

Evaluation of Flame Retardancy

3.3.1. Limiting Oxygen Index (LOI) - ASTM D2863[12][13]

Apparatus:

LOI apparatus with a heat-resistant glass chimney

Specimen holder

Gas flow meters for oxygen and nitrogen

Ignition source
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Procedure:

o Cut the fabric specimen to the required dimensions (typically 70-150 mm long and 6.5 = 0.5
mm wide).

e Mount the specimen vertically in the center of the glass chimney.

 Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a specified flow
rate.

« Ignite the top edge of the specimen with the ignition source.

o Observe the burning behavior of the specimen.

o Adjust the oxygen concentration in the gas mixture and repeat the test with new specimens
until the minimum oxygen concentration that just supports flaming combustion for a specified
period or over a specified length of the specimen is determined.

e The LOI is expressed as the percentage of oxygen in that mixture.

3.3.2. Vertical Flame Test - UL94[6][9]

Apparatus:

o Vertical flame test chamber

e Specimen holder

e Burner (Tirrill or Bunsen)

o Gas supply (methane)

e Timer

o Cotton batting

Procedure:

o Cut the fabric specimen to the required dimensions (typically 125 mm x 13 mm).
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e Mount the specimen vertically in the specimen holder.

e Place a layer of dry cotton batting on the floor of the test chamber, 300 mm below the lower
end of the specimen.

¢ Adjust the burner to produce a 20 mm high blue flame.

o Apply the flame to the lower edge of the specimen for 10 seconds.

» Remove the flame and record the afterflame time (t1).

» Immediately reapply the flame for another 10 seconds.

e Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).
o Observe if any flaming drips ignite the cotton batting below.

o Measure the char length of the specimen after the test.

o Classify the material (e.g., V-0, V-1, V-2) based on the afterflame times, afterglow time, and
whether flaming drips ignite the cotton.

Mandatory Visualizations

Evaluation
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Caption: Workflow for the application and evaluation of diallylmelamine-based flame
retardant.
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Caption: Synergistic flame retardant mechanism of Diallylmelamine and Phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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